N-(4-CHLOROPHENYL)-N'-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C17H21ClN6O/c18-14-2-4-15(5-3-14)22-17(25)21-8-9-23-10-12-24(13-11-23)16-19-6-1-7-20-16/h1-7H,8-13H2,(H2,21,22,25)
• InChI Key: OCJVJSTZJVCAOX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)NC2=CC=C(C=C2)Cl)C3=NC=CC=N3
• Molecular Formula: C17H21ClN6O
• Molecular Weight: 360.8 g/mol

Description

N-(4-CHLOROPHENYL)-N’-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA is a synthetic organic compound that belongs to the class of urea derivatives It is characterized by the presence of a chlorophenyl group, a pyrimidinyl group, and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-CHLOROPHENYL)-N’-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA typically involves the reaction of 4-chloroaniline with 2-(4-(2-pyrimidinyl)piperazino)ethyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or acetonitrile. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Techniques such as continuous flow synthesis and automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-CHLOROPHENYL)-N’-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of different substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted urea compounds.

Scientific Research Applications

N-(4-CHLOROPHENYL)-N’-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(4-CHLOROPHENYL)-N’-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-CHLOROPHENYL)-N’-(4,6-DIMETHYL-2-PYRIMIDINYL)UREA
• N-(3-CHLOROPHENYL)-N’-(4-METHYL-2-PYRIMIDINYL)UREA
• N-(4-CHLOROPHENYL)-N’-(2-PYRIDINYL)UREA

Uniqueness

N-(4-CHLOROPHENYL)-N’-{2-[4-(2-PYRIMIDINYL)PIPERAZINO]ETHYL}UREA is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile modifications, making it a valuable compound for various research and industrial applications.